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Introduction
The Creyos cognitive assessment platform, formerly known as Cambridge Brain Sciences,

offers a suite of scientifically validated online tasks designed to measure core elements of

cognition.[1][2][3] Developed over 30 years of research, these assessments are utilized in

academic and commercial research settings to collect cognitive data at scale.[4] The platform

provides objective, quantifiable insights into short-term memory, reasoning, attention, and

verbal ability, making it a valuable tool for clinical trials, longitudinal studies, and various

research applications.[1][3] The tasks are derived from classic neuropsychological tests and

have been used in over 400 peer-reviewed studies.[4][5] This document provides detailed

application notes and protocols for the administration of the Creyos cognitive test battery for

research purposes.

Core Cognitive Domains and Associated Tasks
The Creyos battery is structured around four primary cognitive domains, each assessed by a

set of specific tasks.[4][6] The full battery of 12 tasks can be completed in approximately 35-45
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minutes.[4][6]

Cognitive Domain Associated Creyos Tasks
Primary Cognitive
Functions Assessed

Short-Term Memory

Spatial Span, Token Search,

Paired Associates, Number

Ladder

Visuospatial working memory,

spatial short-term memory,

episodic memory.[4]

Reasoning
Odd One Out, Spatial

Planning, Rotations, Polygons

Deductive reasoning, planning,

mental rotation, visuospatial

processing.[4]

Concentration Feature Match, Double Trouble
Attention, response inhibition.

[4]

Verbal Ability
Digit Span, Grammatical

Reasoning

Verbal short-term memory,

verbal reasoning.[7]

Experimental Protocols
General Administration Protocol
The Creyos cognitive assessments are designed for flexible administration, either in a

clinical/laboratory setting or remotely.[1] No specialized hardware is required; the tasks can be

completed on laptops, desktops, or tablets with a modern web browser.[8]

Researcher's Protocol:

Account Setup: Establish a researcher account on the Creyos platform.

Study Creation: Create a new study within the platform, defining the participant cohorts and

the assessment battery to be used. Researchers can choose from pre-made condition-

focused protocols or create custom batteries by selecting specific tasks.[9][10]

Participant Enrollment: Add participants to the study and assign the selected assessment

battery.

Assessment Administration:
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In-person: Provide the participant with a computer or tablet in a quiet, distraction-free

environment.[8] Launch the assessment from the Creyos portal.

Remote: Send a secure link to the assessment to the participant via email.[8][10]

Data Collection and Analysis: Cognitive performance data is automatically collected and

scored by the platform.[1] Researchers can access and download the raw data for offline

analysis.[5] The platform also allows for comparison of results against a large normative

database of over 85,000 participants.[4]

Participant Instructions:

Prior to beginning the assessment, participants should be advised to:

Find a quiet and comfortable location where they can focus without distractions.[8]

Ensure they have a stable internet connection.

Read the on-screen instructions for each task carefully.[8]

Complete the interactive tutorial for each task to ensure they understand the objective before

starting the scored assessment.[8] The tutorials can be repeated as needed.[8]

Understand that the assessments are designed to be challenging, and it is normal to make

some mistakes.[8]

Specific Task Protocols
While the Creyos platform automates the administration of each task, the following provides an

overview of the methodology for key assessments.

1. Spatial Span (Short-Term Memory):

Objective: To assess visuospatial working memory capacity.

Methodology: The participant is shown a series of squares that light up in a sequence. They

must then click on the squares in the same order. The number of squares in the sequence

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://creyos.com/hubfs/PDFs/creyos-health-introduction-for-patients.pdf
https://creyos.com/hubfs/PDFs/creyos-health-introduction-for-patients.pdf
https://cambridgebrainsciences.zendesk.com/hc/en-us/articles/38550872606605-Create-and-Administer-Assessments
https://creyos.com/how-it-works
https://tbitherapy.com/wp-content/uploads/2022/05/CBS-Health-Science-Overview.pdf
https://creyos.com/research
https://creyos.com/hubfs/PDFs/creyos-health-introduction-for-patients.pdf
https://creyos.com/hubfs/PDFs/creyos-health-introduction-for-patients.pdf
https://creyos.com/hubfs/PDFs/creyos-health-introduction-for-patients.pdf
https://creyos.com/hubfs/PDFs/creyos-health-introduction-for-patients.pdf
https://creyos.com/hubfs/PDFs/creyos-health-introduction-for-patients.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


increases with each correct response. The test is a web-based version of the classic Corsi

Block-Tapping Test.[5]

2. Odd One Out (Reasoning):

Objective: To measure deductive reasoning.

Methodology: The participant is presented with a set of nine patterns. They must identify the

single pattern that does not fit with the others based on a logical rule. This task is based on

problems from established intelligence tests like Raven's Progressive Matrices.[11]

3. Double Trouble (Concentration):

Objective: To evaluate response inhibition and attention.

Methodology: This task is a variant of the classic Stroop test.[5] The participant is shown a

word (e.g., "Red") printed in a specific color (e.g., blue ink). They must respond based on the

meaning of the word or the color of the ink, depending on the instructions, and inhibit the

conflicting information.

Data Presentation
Quantitative data from the Creyos platform is typically presented as standardized scores for

each cognitive task and domain. These scores are often normalized based on age and other

demographic factors from the extensive normative database.[12]
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Particip
ant ID

Assess
ment
Date

Spatial
Span
(Score)

Odd
One Out
(Score)

Double
Trouble
(Score)

Short-
Term
Memory
(Domain
Score)

Reasoni
ng
(Domain
Score)

Concent
ration
(Domain
Score)

P001
2025-11-

15
105 112 98 108 110 99

P002
2025-11-

16
95 101 105 98 102 104

P003
2025-11-

17
110 99 92 105 98 94

Visualizations
Experimental Workflow for a Typical Research Study
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Caption: A typical experimental workflow for a research study using the Creyos platform.
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Caption: The core cognitive domains assessed by the Creyos cognitive test battery.
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To cite this document: BenchChem. [Application Notes and Protocols for the Creyos
Cognitive Assessment Battery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219975/docs#application-notes-and-protocols-for-
the-creyos-cognitive-assessment-battery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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